Cas no 421551-82-8 (Methyl 2-(bromomethyl)-5-cyanobenzoate)

Methyl 2-(bromomethyl)-5-cyanobenzoate is a versatile brominated aromatic ester with a cyano functional group, commonly employed as an intermediate in organic synthesis. Its reactive bromomethyl and electron-withdrawing cyano substituents make it valuable for constructing complex molecular frameworks, particularly in pharmaceuticals and agrochemicals. The ester group enhances solubility in organic solvents, facilitating further derivatization. The compound's stability under controlled conditions ensures reliable handling in multi-step reactions. Its structural features enable selective transformations, such as nucleophilic substitutions or cross-coupling reactions, making it a useful precursor for heterocyclic compounds or tailored benzoate derivatives. Proper storage under inert conditions is recommended to maintain reactivity.

Methyl 2-(bromomethyl)-5-cyanobenzoate structure

421551-82-8 structure

Product Name:Methyl 2-(bromomethyl)-5-cyanobenzoate

CAS No:421551-82-8

MF:C₁₀H₈BrNO₂

MW:254.080021858215

MDL:MFCD18251143

CID:1092710

PubChem ID:17965928

Update Time:2025-06-08

Methyl 2-(bromomethyl)-5-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-(bromomethyl)-5-cyanobenzoate
- 2-bromomethyl-5-cyano-benzoic acid methyl ester
- AK147338
- TWNPQXWVXHPIJV-UHFFFAOYSA-N
- FCH1364808
- AB74315
- OR15700
- AX8284780
- Y1254
- 2-(Bromomethyl)5-cyano-benzoic acid methyl ester
- MFCD18251143
- SC5124
- DS-8762
- AKOS022187408
- SY324831
- Benzoic acid, 2-(bromomethyl)-5-cyano-, methyl ester
- DB-109154
- WRA55182
- 421551-82-8
- METHYL2-(BROMOMETHYL)-5-CYANOBENZOATE
- SCHEMBL2084464
- MDL： MFCD18251143
- Inchi： 1S/C10H8BrNO2/c1-14-10(13)9-4-7(6-12)2-3-8(9)5-11/h2-4H,5H2,1H3
- InChI Key： TWNPQXWVXHPIJV-UHFFFAOYSA-N
- SMILES： BrCC1C=CC(C#N)=CC=1C(=O)OC

Computed Properties

Exact Mass: 252.97384g/mol
Monoisotopic Mass: 252.97384g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 258
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 50.1
XLogP3: 2.1

Experimental Properties

Color/Form: Not available
Density: 1.5±0.1 g/cm3
Melting Point: Not available
Boiling Point: 372.4±42.0 °C at 760 mmHg
Flash Point: 179.0±27.9 °C
Vapor Pressure: 0.0±0.8 mmHg at 25°C

Methyl 2-(bromomethyl)-5-cyanobenzoate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Methyl 2-(bromomethyl)-5-cyanobenzoate Pricemore >>

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